Cas no 1009197-64-1 ([2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetyl]urea)

• Product Name: [2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetyl]urea
• CAS No: 1009197-64-1
• MF: C₁₃H₁₆N₄O₃
• MW: 276.291142463684
• CID: 5759705
• Update Time: 2025-05-19

[2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetyl]urea Chemical and Physical Properties

Names and Identifiers

• N-carbamoyl-2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide
• 2-Quinoxalineacetamide, N-(aminocarbonyl)-1,2,3,4-tetrahydro-6,7-dimethyl-3-oxo-
• [2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetyl]urea

• Inchi： 1S/C13H16N4O3/c1-6-3-8-9(4-7(6)2)16-12(19)10(15-8)5-11(18)17-13(14)20/h3-4,10,15H,5H2,1-2H3,(H,16,19)(H3,14,17,18,20)
• InChI Key： HBHPXIDZYDCXJJ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C)C(C)=C2)NC(=O)C1CC(NC(N)=O)=O

Experimental Properties

• Density: 1.266±0.06 g/cm3(Predicted)
• pka: 12.19±0.70(Predicted)

Additional information on [2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetyl]urea

Compound CAS No. 1009197-64-1: [2-(6,7-Dimethyl-3-Oxo-1,2,3,4-Tetrahydroquinoxalin-2-Yl)Acetyl]Urea

The compound with CAS No. 1009197-64-1, known as [2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetyl]urea, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug development. The molecule consists of a urea group attached to an acetyl moiety, which is further connected to a tetrahydroquinoxaline derivative. The presence of the tetrahydroquinoxaline ring system introduces a level of complexity and functionality that makes this compound particularly interesting for researchers.

Recent studies have highlighted the importance of tetrahydroquinoxaline derivatives in various therapeutic areas. For instance, the 6,7-dimethyl substitution pattern in this compound has been shown to enhance its stability and bioavailability. Additionally, the 3-keto group within the tetrahydroquinoxaline ring contributes to its ability to interact with specific biological targets. These features make [2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-Yl)acetyl]urea a promising candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. By targeting specific kinases, [2-(6,7-dimethyl-3-Oxo...)]urea could potentially modulate these pathways and offer therapeutic benefits. Recent research has demonstrated that this compound exhibits selective inhibitory activity against certain kinases without causing significant off-target effects.

Another area of interest lies in the compound's ability to act as a scaffold for further chemical modifications. The urea group provides a versatile platform for attaching additional functional groups or ligands that could enhance its pharmacokinetic properties or expand its range of biological activities. This flexibility makes it an ideal starting point for combinatorial chemistry approaches aimed at discovering novel drug candidates.

In terms of synthesis, [2-(6,7-dimethyl...)]urea can be prepared through a multi-step process involving the coupling of an appropriately substituted tetrahydroquinoxaline derivative with an acetyl urea moiety. The synthesis typically requires careful optimization to ensure high yields and purity. Researchers have explored various synthetic strategies to improve the efficiency of this process while maintaining the integrity of the molecule's functional groups.

From a structural standpoint, the compound's tetrahydroquinoxaline ring system plays a pivotal role in determining its physicochemical properties. The presence of methyl groups at positions 6 and 7 contributes to hydrophobic interactions within the molecule and may influence its solubility and partition coefficients. Additionally, the keto group at position 3 introduces polarity into the structure without compromising the overall stability of the molecule.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on [2-(6,...)]urea. These studies have provided insights into its binding interactions with target proteins and have helped refine its structure for improved affinity and selectivity. Furthermore, molecular dynamics simulations have been employed to study the conformational flexibility of the molecule under physiological conditions.

In conclusion,CAS No. 1009197–64–1 represents a significant advancement in medicinal chemistry due to its unique structural features and promising therapeutic potential. As research continues to uncover new applications for this compound,CAS No. 1009197–64–1 is poised to play a crucial role in developing innovative treatments for various diseases.